N'-[(4-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 4-bromobenzoate
• InChI: InChI=1S/C15H13BrN2O2/c1-10-2-4-11(5-3-10)14(17)18-20-15(19)12-6-8-13(16)9-7-12/h2-9H,1H3,(H2,17,18)
• InChI Key: ZDZCXEASLAOCHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)C2=CC=C(C=C2)Br)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=C(C=C2)Br)/N
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol

Description

N'-[(4-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide, also known as BBIC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BBIC is a derivative of 4-methylbenzenecarboximidamide and 4-bromobenzoic acid, which are both widely used in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of N'-[(4-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are essential for the growth and survival of cancer cells. This compound has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in vitro and in vivo studies. In animal studies, this compound has been well-tolerated with no significant adverse effects observed. However, further studies are needed to fully understand the biochemical and physiological effects of this compound in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(4-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide is its ease of synthesis, which makes it an attractive compound for research purposes. This compound has also been shown to have minimal toxicity, which is important for in vitro and in vivo studies. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

N'-[(4-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has shown promising results in various fields, and there are several future directions for research. One potential direction is the development of this compound-based drug delivery systems for targeted cancer therapy. Another direction is the synthesis of novel materials using this compound as a building block for optoelectronics and nanotechnology applications. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound in humans.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound can be synthesized through a multistep process, and it has been extensively studied for its potential applications in cancer research, drug delivery, and material science. This compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Additionally, this compound has been shown to have minimal toxicity in vitro and in vivo studies. However, further studies are needed to fully understand the biochemical and physiological effects of this compound in humans.

Scientific Research Applications

N'-[(4-bromobenzoyl)oxy]-4-methylbenzenecarboximidamide has been extensively studied for its potential applications in various fields such as cancer research, drug delivery, and material science. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells. This compound has also been studied for its potential applications in drug delivery due to its ability to form stable complexes with various drugs. Additionally, this compound has been used as a building block in the synthesis of novel materials with potential applications in optoelectronics and nanotechnology.